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Abstract
This technical guide provides a comprehensive scientific overview of 3-Chloro-5-
methoxybenzoic acid (CAS No. 82477-67-6), a key chemical intermediate for professionals in

pharmaceutical and agrochemical research and development. This document elucidates the

compound's physicochemical properties, outlines detailed protocols for its synthesis and

analytical characterization, and explores its chemical reactivity and strategic applications. By

integrating theoretical principles with practical, field-proven methodologies, this guide serves as

an essential resource for scientists leveraging this versatile building block in the synthesis of

complex, high-value molecules.

Introduction and Strategic Importance
3-Chloro-5-methoxybenzoic acid is a polysubstituted aromatic carboxylic acid that has

emerged as a valuable scaffold in synthetic organic chemistry. Its structure, featuring a

carboxylic acid, a deactivating chloro group, and an activating methoxy group at the meta

positions, provides a unique combination of reactivity and stability. This specific arrangement of

functional groups allows for selective chemical transformations, making it a sought-after
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precursor in the multi-step synthesis of Active Pharmaceutical Ingredients (APIs) and

agrochemicals.[1]

The utility of this compound is particularly pronounced in the development of anti-inflammatory

and analgesic drugs, where precise molecular architecture is paramount for biological activity.

[1] Furthermore, its application extends to the formulation of specialized herbicides and

pesticides, contributing to advancements in crop protection.[1] This guide aims to provide

researchers and drug development professionals with the in-depth knowledge required to

effectively utilize 3-Chloro-5-methoxybenzoic acid in their synthetic endeavors.

Physicochemical and Spectroscopic Profile
A thorough understanding of a compound's properties is the foundation of its effective

application. The key data for 3-Chloro-5-methoxybenzoic acid are summarized below.

Chemical and Physical Properties
Property Value Source(s)

CAS Number 82477-67-6

Molecular Formula C₈H₇ClO₃

Molecular Weight 186.59 g/mol

Appearance
White to tan or pale cream

powder/solid
[1]

Melting Point 172-176 °C

pKa 3.71 ± 0.10 (Predicted) [2]

Solubility
Sparingly soluble in water,

soluble in organic solvents.
[2]

Spectroscopic Data Interpretation
While a dedicated, published experimental spectrum for this specific compound is not readily

available, its spectral characteristics can be accurately predicted based on the well-understood

effects of its constituent functional groups. This predictive analysis is a critical skill for synthetic

chemists.
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2.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (400 MHz, DMSO-d₆): The proton NMR spectrum is expected to show distinct

signals for the aromatic protons and the methoxy group. The carboxylic acid proton will

appear as a broad singlet at a very high chemical shift, typically >13 ppm. The three

aromatic protons will appear as multiplets between 7.0 and 7.8 ppm. The methoxy group

protons will present as a sharp singlet around 3.8 ppm.[3][4]

Expected Chemical Shifts (δ, ppm):

~13.3 (s, 1H, -COOH)

~7.7 (m, 1H, Ar-H)

~7.5 (m, 1H, Ar-H)

~7.3 (m, 1H, Ar-H)

~3.85 (s, 3H, -OCH₃)

¹³C NMR (100 MHz, DMSO-d₆): The carbon NMR will display eight distinct signals. The

carbonyl carbon of the carboxylic acid will be the most downfield signal. The aromatic

carbons will appear in the typical range of 110-160 ppm, with the carbon attached to the

methoxy group being the most shielded (lowest ppm) among the substituted carbons.[3][4][5]

Expected Chemical Shifts (δ, ppm):

~166.5 (C=O)

~160.0 (C-OCH₃)

~134.5 (C-Cl)

~132.0 (C-COOH)

~125.0 (Ar C-H)

~120.0 (Ar C-H)
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~112.0 (Ar C-H)

~56.0 (-OCH₃)

2.2.2. Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum provides clear evidence of the key functional groups.

Characteristic Absorption Bands (cm⁻¹):

2500-3300 (broad): O-H stretch of the carboxylic acid, often overlapping with C-H

stretches.

~1700: C=O stretch of the carboxylic acid carbonyl group. This is a strong, sharp peak and

is highly characteristic.

~1600, ~1470: C=C stretches within the aromatic ring.

~1250: Asymmetric C-O-C stretch of the aryl ether (methoxy group).

~1050: Symmetric C-O-C stretch of the aryl ether.

~750: C-Cl stretch.

Synthesis and Purification
The synthesis of 3-Chloro-5-methoxybenzoic acid can be logically approached from

commercially available precursors such as 3-chloro-5-hydroxybenzoic acid or 3,5-

dichlorobenzoic acid. The methylation of the hydroxyl group is a common and efficient strategy.

Proposed Synthesis Pathway: Williamson Ether
Synthesis
This protocol describes the methylation of 3-chloro-5-hydroxybenzoic acid. The causality

behind this choice is the high reactivity of the phenolic hydroxyl group towards methylation

under basic conditions, which is a robust and well-documented transformation.
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Caption: Williamson ether synthesis for methylation.

Detailed Experimental Protocol: Synthesis
Disclaimer: This protocol is intended for use by qualified chemists in a properly equipped

laboratory. Appropriate personal protective equipment (PPE) must be worn at all times.

Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, add 3-chloro-5-hydroxybenzoic acid (10.0 g, 58.0 mmol).

Reagent Addition: Add anhydrous potassium carbonate (17.7 g, 128 mmol, 2.2 equiv.) and

100 mL of acetone. Stir the suspension vigorously.

Methylation: Add dimethyl sulfate (6.6 mL, 70 mmol, 1.2 equiv.) dropwise to the stirring

suspension. Caution: Dimethyl sulfate is highly toxic and carcinogenic; handle only in a fume

hood with appropriate gloves.

Reaction: Heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction

progress by Thin Layer Chromatography (TLC) using a 7:3 hexane:ethyl acetate mobile

phase. The disappearance of the starting material indicates reaction completion.

Workup: Cool the reaction mixture to room temperature. Filter off the potassium carbonate

and wash the solid with a small amount of acetone.

Extraction: Concentrate the filtrate under reduced pressure to remove the acetone. Dissolve

the resulting residue in 100 mL of ethyl acetate and transfer to a separatory funnel. Wash the

organic layer with 1N HCl (2 x 50 mL), followed by saturated sodium bicarbonate solution (2

x 50 mL) to remove any unreacted starting material, and finally with brine (1 x 50 mL).
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Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and

concentrate under reduced pressure to yield the crude product.

Recrystallization: Recrystallize the crude solid from an ethanol/water mixture to afford pure

3-Chloro-5-methoxybenzoic acid as a white to off-white solid.

Chemical Reactivity and Synthetic Applications
The reactivity of the aromatic ring in 3-Chloro-5-methoxybenzoic acid is governed by the

interplay of its three substituents.

Carboxyl Group (-COOH): A strong electron-withdrawing group that deactivates the ring

towards electrophilic aromatic substitution and acts as a meta-director.[2]

Methoxy Group (-OCH₃): A strong electron-donating group that activates the ring and is

ortho, para-directing.

Chloro Group (-Cl): An electron-withdrawing group (by induction) that deactivates the ring,

but is ortho, para-directing (due to resonance).

The net effect is a complex directive influence. The positions ortho to the methoxy group (C4

and C6) are the most activated and sterically accessible for electrophilic attack. The carboxyl

group can be readily converted to other functional groups such as esters, amides, or acid

chlorides, providing a key handle for molecular elaboration.[6]

Application as a Pharmaceutical Building Block
This molecule is a valuable intermediate in constructing more complex pharmaceutical agents.

[1] For example, it can be used in the synthesis of non-steroidal anti-inflammatory drugs

(NSAIDs) or other therapeutic agents through the formation of an amide bond.

Step 1: Acid Chloride Formation Step 2: Amidation

3-Chloro-5-methoxy-
benzoic acid SOCl₂ or (COCl)₂ 3-Chloro-5-methoxy-

benzoyl chloride
3-Chloro-5-methoxy-

benzoyl chloride
Amine (R-NH₂)

Base (e.g., Et₃N)
Amide Product

(e.g., NSAID precursor)
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Caption: Typical workflow for amide synthesis.

Analytical Quality Control
Ensuring the purity of starting materials is a non-negotiable aspect of drug development and

synthesis. The following protocols are self-validating systems for the quality control of 3-
Chloro-5-methoxybenzoic acid.

Protocol: Purity Determination by Acid-Base Titration
This method quantifies the molar amount of the carboxylic acid, providing a direct measure of

purity against a standardized base.

Standardization: Prepare and standardize a ~0.1 M sodium hydroxide (NaOH) solution

against a primary standard, such as potassium hydrogen phthalate (KHP).

Sample Preparation: Accurately weigh approximately 200-250 mg of 3-Chloro-5-
methoxybenzoic acid into a 250 mL conical flask.

Dissolution: Dissolve the sample in ~50 mL of a 1:1 ethanol/water mixture. Gentle warming

may be necessary.

Titration: Add 2-3 drops of phenolphthalein indicator. Titrate the acid solution with the

standardized 0.1 M NaOH solution until the first permanent faint pink color persists for at

least 30 seconds. This is the endpoint.[7][8]

Calculation: Calculate the purity using the following formula: % Purity = (V_NaOH ×

M_NaOH × MW_acid) / (W_sample × 1000) × 100

V_NaOH = Volume of NaOH solution used (mL)

M_NaOH = Molarity of standardized NaOH solution (mol/L)

MW_acid = Molecular weight of the acid (186.59 g/mol )

W_sample = Weight of the acid sample (g)
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Protocol: Analysis by Gas Chromatography (GC) after
Silylation
Due to its low volatility, direct GC analysis of the carboxylic acid is challenging. Derivatization to

a more volatile trimethylsilyl (TMS) ester is the industry-standard approach.[9][10][11]

Derivatization:

In a 2 mL GC vial, accurately weigh ~5 mg of the acid sample.

Add 500 µL of a suitable aprotic solvent (e.g., pyridine or acetonitrile).

Add 100 µL of a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA)

with 1% Trimethylchlorosilane (TMCS) as a catalyst.

Cap the vial and heat at 60-70 °C for 30 minutes to ensure complete derivatization.

GC-FID Conditions:

Column: Agilent J&W HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent non-polar column.

Injector Temperature: 250 °C

Detector (FID) Temperature: 300 °C

Carrier Gas: Helium, constant flow rate of 1.0 mL/min.

Oven Program:

Initial temperature: 100 °C, hold for 2 minutes.

Ramp: 10 °C/min to 280 °C.

Hold: 5 minutes at 280 °C.

Injection Volume: 1 µL, split mode (e.g., 50:1).
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Analysis: The resulting TMS-ester of 3-Chloro-5-methoxybenzoic acid will be significantly

more volatile and exhibit a sharp, symmetrical peak. Purity can be assessed by the area

percent method, assuming all components have a similar response factor on a Flame

Ionization Detector (FID).

Safety and Handling
3-Chloro-5-methoxybenzoic acid is classified as a hazardous substance and must be

handled with appropriate precautions.

Hazard Classifications: Acute Toxicity 3 (Oral), Skin Irritant 2, Eye Irritant 2, Specific Target

Organ Toxicity - Single Exposure (STOT SE) 3 (Respiratory system).

Signal Word: Danger

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles with

side shields or a face shield, and a lab coat. Use a dust mask or conduct operations in a

fume hood to avoid inhalation of the powder.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area between 2-

8°C.

Conclusion
3-Chloro-5-methoxybenzoic acid (CAS 82477-67-6) is a strategically important intermediate

whose value is derived from the specific arrangement of its chloro, methoxy, and carboxylic

acid functional groups. This guide has provided a detailed framework for its synthesis, analysis,

and application, grounded in established chemical principles. By understanding its reactivity

and employing the robust analytical methods described herein, researchers and drug

development professionals can confidently and effectively integrate this compound into their

synthetic pathways to create novel and impactful molecules for the pharmaceutical and

agrochemical industries.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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